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Compound of Interest

Compound Name:
(2-Methylbenzo[d]oxazol-6-

yl)methanol

Cat. No.: B177936 Get Quote

Technical Guide: (2-Methylbenzo[d]oxazol-6-
yl)methanol
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical and

chemical properties of (2-Methylbenzo[d]oxazol-6-yl)methanol. The information is curated for

researchers, scientists, and professionals involved in drug development and other scientific

endeavors.

Core Compound Information
(2-Methylbenzo[d]oxazol-6-yl)methanol, identified by the CAS number 136663-40-6, is a

heterocyclic compound featuring a benzoxazole core structure. This guide summarizes its key

identifiers and computed physicochemical properties to facilitate its use in research and

development.
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Property Value Source

Molecular Formula C₉H₉NO₂ PubChem[1]

Molecular Weight 163.17 g/mol PubChem[1]

IUPAC Name
(2-methyl-1,3-benzoxazol-6-

yl)methanol
PubChem[1]

Canonical SMILES
CC1=NC2=C(O1)C=C(C=C2)

CO
PubChem[1]

CAS Number 136663-40-6

Predicted Boiling Point 303.0 ± 17.0 °C ChemicalBook

Predicted Density 1.258 ± 0.06 g/cm³ ChemicalBook

XLogP3 1.3 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
2 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Experimental Data
Currently, experimentally determined physical properties such as melting point, boiling point,

and solubility for (2-Methylbenzo[d]oxazol-6-yl)methanol are not readily available in the

public domain. Researchers are advised to perform their own characterizations.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of (2-Methylbenzo[d]oxazol-
6-yl)methanol is not widely published, the general synthesis of 2-substituted benzoxazoles is

well-documented. These methods typically involve the condensation of a 2-aminophenol

derivative with a carboxylic acid or its equivalent. For (2-Methylbenzo[d]oxazol-6-
yl)methanol, a plausible synthetic route would involve the reaction of an appropriately

substituted 2-aminophenol with acetic acid or a derivative thereof.
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A general procedure for the synthesis of 2-substituted benzoxazoles is as follows:

Substituted 2-aminophenol +
 Acetic acid derivative

Condensation Reaction
(e.g., reflux in acidic or basic conditions) Intermediate Formation Intramolecular Cyclization (2-Methylbenzo[d]oxazol-6-yl)methanol Purification

(e.g., Column Chromatography, Recrystallization)
Characterization
(NMR, MS, etc.)

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-substituted benzoxazoles.

Note: This is a generalized protocol. Reaction conditions, including solvent, temperature, and

catalyst, would need to be optimized for the specific synthesis of (2-Methylbenzo[d]oxazol-6-
yl)methanol.

Biological Activity and Signaling Pathways
The benzoxazole scaffold is a recognized pharmacophore present in numerous biologically

active molecules and is explored for its potential in anticancer, anti-inflammatory, antiviral, and

antimicrobial activities.[2] However, specific studies on the biological activity of (2-
Methylbenzo[d]oxazol-6-yl)methanol are limited. Research on related 2-methylbenzoxazole

derivatives has indicated potential as inhibitors of various enzymes and their involvement in

different biological pathways. For instance, some benzoxazole derivatives have been

investigated as tyrosinase inhibitors, potentially impacting melanogenesis.[3]

Further research is required to elucidate the specific biological targets and signaling pathways

modulated by (2-Methylbenzo[d]oxazol-6-yl)methanol. A general logical relationship for

investigating the biological activity of a novel compound is outlined below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b177936?utm_src=pdf-body-img
https://www.benchchem.com/product/b177936?utm_src=pdf-body
https://www.benchchem.com/product/b177936?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/innovations-in-pharmaceutical-synthesis-with-2-aminomethylbenzoxazole-mt
https://www.benchchem.com/product/b177936?utm_src=pdf-body
https://www.benchchem.com/product/b177936?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11396935/
https://www.benchchem.com/product/b177936?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(2-Methylbenzo[d]oxazol-6-yl)methanol

In Vitro Assays
(Enzyme inhibition, cell viability, etc.)

Target Identification
(Affinity chromatography, proteomics, etc.)

ADMET Profiling
(Absorption, Distribution, Metabolism, Excretion, Toxicity)

Signaling Pathway Analysis
(Western blot, reporter assays, etc.)

In Vivo Models
(Animal studies)

Lead Optimization

Click to download full resolution via product page

Logical workflow for the biological evaluation of a novel chemical entity.

Safety Information
A comprehensive Safety Data Sheet (SDS) should be consulted before handling (2-
Methylbenzo[d]oxazol-6-yl)methanol. Standard laboratory safety protocols, including the use

of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, are

recommended. Work should be conducted in a well-ventilated area or a fume hood.

This technical guide serves as a foundational resource. Further experimental investigation is

necessary to fully characterize the properties and biological activities of (2-
Methylbenzo[d]oxazol-6-yl)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177936?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

